Monolayer InSe photodetector with strong anisotropy and surface-bound excitons†
Physical Chemistry Chemical Physics Pub Date: 2021-02-22 DOI: 10.1039/D1CP00255D
Abstract
The in-plane anisotropy of monolayer InSe plays a critical role in the application of photodetectors. In this work, through nonequilibrium Green's function density functional theory (NEGF-DFT) and time-dependent density functional theory (TD-DFT) calculations, we investigated the anisotropic quantum transport in darkness and under linearly polarized light, and explored the role of surface-bound excitons in the anisotropic photocurrent. The anisotropic dark quantum transport is attributed to different potential barriers in the zigzag and armchair orientations (Id-zig/Id-arm = 1.2 × 102). Linearly polarized photocurrent calculations show that the extinction ratio reaches a maximum value of 105.67. Moreover, surface-bound exciton calculations via TD-DFT revealed that the strong anisotropic photocurrent derives from surface-bound excitons generated in the In 5pz, Se 4pz, and Se 4dz2 orbitals. InSe shows tremendous potential for use in field-effect transistors, flexible nano- and optoelectronics, and polarized light devices.
Recommended Literature
- [1] Semiconductor nanocrystal–polymer hybrid nanomaterials and their application in molecular imprinting
- [2] Back cover
- [3] Application of online microdialysis coupled with liquid chromatography-tandem mass spectrometry method in assessing neuroprotective effect of Rhizoma coptidis on diabetic rats
- [4] Albumin testing in urine using a smart-phone
- [5] Inside front cover
- [6] Aromatic chloride to nitrile transformation: medicinal and synthetic chemistry†
- [7] One-step synthesis of water-dispersible silicon nanoparticles and their use in fluorescence lifetime imaging of living cells
- [8] Synthesis of unsymmetrical carboxyphthalocyanines by palladium-catalyzed hydroxycarbonylation of iodo-substituted precursors†‡
- [9] Back cover
- [10] Vitamin B12-derivatives—enzymecofactors and ligands of proteins and nucleic acids†
